2-cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine

• IUPAC Name: 2-cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine
• InChI: InChI=1S/C16H18F2N6/c1-10-13(18)15(22-14(21-10)11-2-3-11)23-4-6-24(7-5-23)16-19-8-12(17)9-20-16/h8-9,11H,2-7H2,1H3
• InChI Key: CMQRBNYXKBQSTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2CC2)N3CCN(CC3)C4=NC=C(C=N4)F)F
• Molecular Formula: C16H18F2N6
• Molecular Weight: 332.35 g/mol
• CAS No.: 2640897-45-4

Description

This compound (CAS: 2640882-33-1) is a pyrimidine derivative with a molecular formula of C₁₇H₂₁FN₆O and a molecular weight of 344.39 g/mol . Its structure features:

• A cyclopropyl group at position 2 of the pyrimidine ring.
• A 5-fluoro substituent on the central pyrimidine core.
• A 4-(5-fluoropyrimidin-2-yl)piperazine moiety at position 2.
• A methyl group at position 4.

The compound is listed as a research chemical by Arctom Scientific, with applications in medicinal chemistry and drug discovery.

Biological Activity

2-Cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine is a complex organic compound with potential applications in medicinal chemistry, particularly in the development of therapeutic agents. Its unique structure, which includes a cyclopropyl group, fluorine atoms, and a piperazine moiety, suggests diverse biological activities that warrant investigation.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C18H19FN6
Molecular Weight	370.4 g/mol
IUPAC Name	2-Cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine
InChI Key	JPFHHBHIWQTZJW-UHFFFAOYSA-N

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, particularly enzymes and receptors involved in various cellular pathways. The exact mechanisms are still under investigation, but it is believed that the compound may inhibit certain kinases or modulate receptor activity, leading to its pharmacological effects.

Biological Activities

Research indicates that 2-cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine exhibits several biological activities:

• Antimalarial Activity :
  • The compound has been studied as a dual inhibitor of plasmodial kinases PfGSK3 and PfPK6, which are critical for the survival of malaria parasites. In vitro studies have shown IC50 values of approximately 570 nM and 460 nM against these targets, indicating significant potential for antimalarial drug development .
• Anticancer Properties :
  • Preliminary studies suggest that similar pyrimidine derivatives possess anticancer activities by targeting specific signaling pathways involved in cell proliferation and survival. Further research is needed to establish the efficacy of this specific compound in cancer models.
• Antimicrobial Effects :
  • Compounds with similar structural motifs have demonstrated antimicrobial properties, suggesting that this compound may also exhibit activity against various bacterial strains.

Case Studies

Several studies have been conducted to evaluate the biological effects of this compound:

• Study on Antimalarial Activity :
  • A study identified 2-cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine as a promising candidate for further development as an antimalarial agent due to its dual inhibition profile against essential kinases involved in the malaria life cycle .
• Structure–Activity Relationship (SAR) Analysis :
  • A comprehensive SAR analysis was performed on various analogues of pyrimidines to determine effective modifications that enhance biological activity while minimizing toxicity. This analysis highlighted the importance of specific functional groups in modulating activity against PfGSK3 and PfPK6 .

Comparison with Similar Compounds

2-cyclopropyl-4-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-6-methylpyrimidine (CAS: 2549032-09-7)

• Molecular Formula : C₁₇H₂₂N₆S
• Molecular Weight : 342.46 g/mol
• Key Differences: Replaces the 5-fluoropyrimidin-2-yl group on piperazine with a 3-cyclopropyl-1,2,4-thiadiazol-5-yl ring. Lacks the 5-fluoro substituent on the central pyrimidine.
• Implications :
  • The thiadiazole group may enhance metabolic stability due to reduced susceptibility to oxidative metabolism.
  • The absence of the 5-fluoro substituent could reduce steric hindrance, affecting target binding .

2-(1,5-dimethyl-3-phenyl-1H-pyrrol-2-yl)-N-(4-(4-(5-fluoropyrimidin-2-yl)piperazin-1-yl)phenyl)-2-oxoacetamide

• Source : Patent for antifungal compositions .
• Key Differences :
  • Features a pyrrole-oxoacetamide core instead of the central pyrimidine.
  • Retains the 4-(5-fluoropyrimidin-2-yl)piperazine group but links it to a phenyl ring.
  • Includes a methyl-substituted phenyl group on the pyrrole.
• Implications :
  • The oxoacetamide chain may improve solubility and oral bioavailability.
  • The phenyl-pyrrole moiety could enhance π-π stacking interactions with fungal targets .

3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS: 108855-18-1)

• Molecular Formula : C₂₄H₂₅FN₄O
• Molecular Weight : 396.48 g/mol .
• Key Differences: Replaces the pyrimidine-piperazine scaffold with a pyrido[1,2-a]pyrimidinone fused ring system. Substitutes the fluoropyrimidine with a 6-fluoro-1,2-benzisoxazole group on piperidine.
• Implications: The fused pyrido-pyrimidinone core may improve planar rigidity, enhancing target affinity. Benzisoxazole’s electron-withdrawing properties could modulate receptor binding kinetics .

Methyl 4-(4-fluorophenyl)-6-isopropyl-2-(methylsulfonyl)pyrimidine-5-carboxylate

• Source : Crystallographic study .
• Key Differences :
  • Substitutes the piperazine-fluoropyrimidine group with a 4-fluorophenyl ring and methylsulfonyl substituent.
  • Includes a carboxylate ester at position 5.
• The ester moiety may serve as a prodrug, enhancing membrane permeability .

Structural and Functional Comparison Table

Compound Name (CAS)	Core Structure	Key Substituents	Molecular Weight (g/mol)	Notable Features
Target Compound (2640882-33-1)	Pyrimidine	2-cyclopropyl, 5-fluoro, 4-(5-fluoropyrimidin-2-yl)piperazine, 6-methyl	344.39	Balanced lipophilicity; potential kinase inhibition
Thiadiazole Analogue (2549032-09-7)	Pyrimidine	2-cyclopropyl, 4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazine, 6-methyl	342.46	Sulfur-containing heterocycle; improved metabolic stability
Pyrrole-Oxoacetamide	Pyrrole	4-(5-fluoropyrimidin-2-yl)piperazine-phenyl, 2-oxoacetamide	~500 (estimated)	Antifungal activity; enhanced solubility
Benzisoxazole-Piperidine (108855-18-1)	Pyrido-pyrimidinone	6-fluoro-1,2-benzisoxazole, piperidine	396.48	Fused ring system; rigid planar structure
Sulfonyl Ester	Pyrimidine	4-(4-fluorophenyl), 2-methylsulfonyl, 6-isopropyl	~350 (estimated)	High polarity; prodrug potential